Cas no 900010-21-1 (N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900010-21-1
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5504894
• Update Time: 2025-06-08

N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-5-7-16(10-18(13)21)22-20(26)15-6-8-19(25)23(12-15)11-14-3-2-4-17(9-14)24(27)28/h2-10,12H,11H2,1H3,(H,22,26)
• InChI Key： YSHWIBSWHWCAOT-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=CC=C(C)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900010-21-1)

N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900010-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridine-carboxamide backbone, exhibits potential applications in drug discovery and material science. Its structural complexity, featuring a chloro-methylphenyl and nitrophenyl moiety, makes it a subject of interest for researchers exploring novel bioactive agents.

The compound's CAS No. 900010-21-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such molecules in virtual screening and molecular docking studies. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "nitrophenyl-based compounds," reflecting the growing demand for innovative chemical entities.

From a synthetic perspective, N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is synthesized through multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. Its 6-oxo-1,6-dihydropyridine core is particularly noteworthy, as similar structures are found in several FDA-approved drugs. This has led to increased inquiries about "bioactive pyridine carboxamides" and "structure-activity relationships of nitrophenyl compounds."

In the context of green chemistry, the compound's environmental impact and biodegradability are under scrutiny. With rising interest in "sustainable chemical synthesis," researchers are exploring eco-friendly routes to produce such derivatives. Additionally, its potential role in crop protection formulations aligns with the global focus on "agrochemical innovation" and "pest resistance management."

Analytical characterization of CAS No. 900010-21-1 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structural integrity, topics frequently searched as "analytical validation of complex organics." The compound's thermal stability and solubility profile are also critical parameters for industrial applications.

Emerging discussions in precision medicine have sparked interest in the compound's potential as a targeted therapeutic agent. Its chloro and nitro substituents suggest possible interactions with biological targets, making it relevant to searches like "small molecule modulators" and "enzyme inhibitors." However, thorough toxicological assessments are necessary before any biomedical application.

The commercial availability of N-(3-chloro-4-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide through specialty chemical suppliers has facilitated its adoption in research. Queries such as "bulk suppliers of pyridine carboxamides" and "custom synthesis of nitrophenyl derivatives" reflect market demand. Patent literature indicates its inclusion in proprietary formulations, underscoring its industrial value.

In conclusion, CAS No. 900010-21-1 represents a versatile chemical building block with cross-disciplinary relevance. Its structural features align with contemporary research themes like "fragment-based drug design" and "multi-functional agrochemicals." As scientific inquiry evolves, this compound will likely remain a focal point in explorations of structure-property relationships and molecular innovation.